![molecular formula C13H7Cl2NO4 B6407290 4-(2,3-Dichlorophenyl)-2-nitrobenzoic acid, 95% CAS No. 1261892-94-7](/img/structure/B6407290.png)
4-(2,3-Dichlorophenyl)-2-nitrobenzoic acid, 95%
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Overview
Description
4-(2,3-Dichlorophenyl)-2-nitrobenzoic acid (DCNB) is a synthetic organic compound that has been used for decades in scientific research. It is a nitrobenzoic acid derivative with two chlorinated phenyl rings, and has been used in various studies for its chemical and biological properties. This compound has been extensively studied due to its ability to form complexes with metals and its ability to form coordination bonds with transition metals. It has been used in a variety of applications, including as a reagent in chemical synthesis, as an inhibitor of enzymes and as a fluorescent probe.
Scientific Research Applications
4-(2,3-Dichlorophenyl)-2-nitrobenzoic acid, 95% has been used in numerous scientific studies, including those involving the synthesis of metal complexes, the inhibition of enzymes, and the study of various biochemical and physiological processes. It has been used as a reagent in chemical synthesis, as an inhibitor of enzymes, and as a fluorescent probe. It has also been used to study the structure and function of proteins and other macromolecules, and to study the effects of various drugs on the human body.
Mechanism of Action
4-(2,3-Dichlorophenyl)-2-nitrobenzoic acid, 95% has been found to bind to transition metals, such as iron and copper, in a variety of ways. The most common mechanism involves the formation of a coordination bond between the nitro group and the metal ion. This coordination bond can be further stabilized by the formation of hydrogen bonds between the nitro group and other functional groups on the metal ion. 4-(2,3-Dichlorophenyl)-2-nitrobenzoic acid, 95% can also form complexes with other molecules, such as proteins, and can be used to study the structure and function of these molecules.
Biochemical and Physiological Effects
4-(2,3-Dichlorophenyl)-2-nitrobenzoic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of enzymes, such as cytochrome P450 and cytochrome c oxidase, which are involved in the metabolism of drugs and other substances. It has also been found to inhibit the activity of other enzymes, such as proteases and phosphatases, which are involved in the breakdown of proteins. In addition, 4-(2,3-Dichlorophenyl)-2-nitrobenzoic acid, 95% has been found to affect the expression of certain genes, as well as the activity of certain proteins.
Advantages and Limitations for Lab Experiments
4-(2,3-Dichlorophenyl)-2-nitrobenzoic acid, 95% has several advantages and limitations for lab experiments. One of the main advantages is its ability to form complexes with transition metals and other molecules. This makes it a useful reagent for chemical synthesis, as well as for studying the structure and function of proteins and other macromolecules. However, 4-(2,3-Dichlorophenyl)-2-nitrobenzoic acid, 95% can also be toxic in high concentrations, and it can be difficult to separate from other compounds in a reaction mixture.
Future Directions
The future of 4-(2,3-Dichlorophenyl)-2-nitrobenzoic acid, 95% research is promising, as there are still many unanswered questions about its biochemical and physiological effects. Further research is needed to better understand the mechanisms of its activity, as well as its potential applications in drug development. Additionally, further research is needed to determine the optimal conditions for its use in chemical synthesis and to develop new methods for its separation from other compounds. Finally, further research is needed to explore the potential of 4-(2,3-Dichlorophenyl)-2-nitrobenzoic acid, 95% as a fluorescent probe, as well as its potential as an inhibitor of enzymes and other macromolecules.
Synthesis Methods
4-(2,3-Dichlorophenyl)-2-nitrobenzoic acid, 95% can be synthesized in a variety of ways, but the most common method involves the reaction of 2,3-dichlorobenzaldehyde with nitrobenzene in the presence of a base. This reaction yields a mixture of 4-(2,3-dichlorophenyl)-2-nitrobenzoic acid and 4-nitro-2,3-dichlorobenzoic acid, which can be separated by column chromatography. The reaction is typically conducted in aqueous media at a temperature of around 70 °C.
Properties
IUPAC Name |
4-(2,3-dichlorophenyl)-2-nitrobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7Cl2NO4/c14-10-3-1-2-8(12(10)15)7-4-5-9(13(17)18)11(6-7)16(19)20/h1-6H,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYHMAFFJIKATGH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)Cl)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7Cl2NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80691197 |
Source
|
Record name | 2',3'-Dichloro-3-nitro[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80691197 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
312.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1261892-94-7 |
Source
|
Record name | 2',3'-Dichloro-3-nitro[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80691197 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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